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Compound of Interest

Compound Name: Zineb

Cat. No.: B1676502 Get Quote

A Technical Guide to the Physicochemical
Properties of Zineb
Introduction

Zineb, a coordination polymer of zinc with the ethylenebis(dithiocarbamate) ligand, is a

fungicide that has been historically used in agriculture to manage a wide range of fungal

diseases on fruit and vegetable crops.[1][2][3] Its chemical formula is (C4H6N2S4Zn)n, and it is

identified by the CAS Number 12122-67-7.[1][4] For researchers, scientists, and professionals

in drug and pesticide development, a thorough understanding of Zineb's physicochemical

properties is crucial for developing stable formulations, predicting its environmental fate, and

assessing its toxicological profile. This guide provides a detailed examination of Zineb's core

properties, with a specific focus on its solubility and stability, supported by experimental

protocols and data visualizations.

Core Physicochemical Characteristics
Zineb is typically encountered as a pale yellow or off-white powder. Its polymeric nature is a

defining characteristic that significantly influences its physical and chemical behavior,

particularly its solubility and thermal properties. It decomposes upon heating and is practically

odorless.

Table 1: General Physicochemical Properties of Zineb
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Property Value Reference

IUPAC Name
zinc ethane-1,2-
diylbis(dithiocarbamate)

CAS Number 12122-67-7

Molecular Formula C4H6N2S4Zn

Molecular Weight ~275.75 g/mol

Appearance
Off-white to pale yellow

powder

Melting Point
Decomposes at 157 °C without

melting

Density Approx. 1.74 g/cm³ at 20 °C

Vapor Pressure <7.5 x 10⁻⁸ mm Hg at 20 °C

| Log Kow (Octanol-Water Partition Coefficient)| 1.30 | |

Solubility Profile
Zineb's polymeric structure renders it practically insoluble in water and most common organic

solvents. This low solubility is a critical factor in its formulation and environmental mobility.

While largely insoluble, it can be dissolved using chelating agents, such as salts of

ethylenediaminetetraacetic acid (EDTA), which sequester the zinc ions and break down the

polymeric structure.

Table 2: Solubility of Zineb in Various Solvents
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Solvent Solubility Temperature Reference

Water ~10 mg/L 25 °C

Common Organic

Solvents
Practically insoluble -

Carbon Disulfide Soluble -

Pyridine Soluble -

Chloroform Soluble -

| Benzene | Soluble | - | |

Note: Some sources suggest that the solubility observed in solvents like chloroform and

pyridine may correspond to the monomeric form of the compound, as the polymeric form is

generally insoluble.

Stability Analysis
Zineb is an inherently unstable compound, with its degradation being significantly accelerated

by exposure to moisture, heat, and light. This instability is fundamental to its mode of action as

a fungicide, as its decomposition products are responsible for its biological activity. However,

this also poses challenges for storage, formulation, and residue analysis.

Hydrolytic Stability: Zineb's degradation in aqueous environments is highly dependent on

pH. It is unstable in water and hydrolyzes rapidly, with the process being accelerated in both

acidic and alkaline conditions. One study reported a half-life of 38.1 days in an aqueous

medium at pH 9.

Thermal Stability: The compound decomposes at 157 °C without melting. On prolonged

storage, even at moderate temperatures, degradation can occur. For instance, after one

month at 40 °C, a 1-5% degradation is observed.

Photolytic Stability: Zineb is unstable when exposed to light, which contributes to its

degradation under environmental conditions.

Table 3: Stability of Zineb under Various Conditions
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Condition Observation Reference

Prolonged Storage
Unstable to light, moisture,
and heat

Aqueous Media (pH 9) Half-life of 38.1 days

Acidic/Alkaline Media Hydrolysis is accelerated

Heating Decomposes at 157 °C

| Storage at 54 °C | After 14 days, a minimum of 90% of the active ingredient should remain | |

Degradation Pathway
The degradation of Zineb involves the breakdown of its polymeric backbone through processes

like hydrolysis and photolysis. This chemical transformation leads to the formation of several

smaller molecules. The primary and most toxicologically significant degradation product is

ethylenethiourea (ETU), which is recognized as a carcinogen and teratogen. Other identified

degradation products include ethylenethiuram monosulfide, zinc sulfide, and carbon disulfide.

Polymeric Zineb

Hydrolysis, Photolysis,
Heat

Ethylenethiourea (ETU)
(Toxic Metabolite) Ethylenethiuram monosulfide Zinc Sulfide Carbon Disulfide

Click to download full resolution via product page

Caption: Simplified degradation pathway of Zineb under environmental stressors.
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Experimental Protocols
Reproducible and validated methodologies are essential for the accurate assessment of

Zineb's properties and its quantification in various matrices.

Protocol 1: Determination of Thermal Stability (FAO
Method)
This protocol assesses the stability of a Zineb formulation under accelerated storage

conditions.

Sample Preparation: Place approximately 20g of the Zineb sample in a clean, airtight glass

container.

Incubation: Store the container in an oven maintained at a constant temperature of 54 ± 2 °C

for 14 days.

Analysis: After the storage period, allow the sample to cool to room temperature.

Quantification: Determine the active ingredient content (Zineb) of both the stored sample

and a sample from the original batch that was stored at room temperature. The Zineb
content of the heated sample must be at least 90% of the content found in the original

sample.

Protocol 2: Spectrophotometric Quantification (Chloranil
Method)
This method provides a colorimetric approach for determining Zineb concentration, often used

in food matrices.

Sample Preparation: Homogenize a representative sample (e.g., grains, fruits).

Extraction: Extract Zineb from the homogenized sample using a suitable organic solvent,

such as acrylonitrile.

Reaction: To a known volume of the extract, add a solution of chloranil reagent. Allow the

reaction to proceed, which results in the formation of a stable yellow-colored product.
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Measurement: Using a spectrophotometer, measure the absorbance of the solution at its

wavelength of maximum absorbance (e.g., 415 nm).

Quantification: Prepare a series of standard solutions of Zineb and react them with chloranil

in the same manner to generate a calibration curve (absorbance vs. concentration).

Determine the concentration of Zineb in the sample by comparing its absorbance value to

the calibration curve.

Sample Preparation

Colorimetric Reaction

Analysis

Homogenize Sample

Extract with Organic Solvent

Add Chloranil Reagent

Formation of Yellow Complex

Measure Absorbance at 415 nm

Quantify using Calibration Curve
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Caption: Experimental workflow for the spectrophotometric analysis of Zineb.

Conclusion
The physicochemical properties of Zineb are dominated by its polymeric structure, which

results in very low solubility in water and most organic solvents, and its inherent chemical

instability. It is susceptible to degradation by heat, moisture, and light, leading to the formation

of metabolites such as the toxicologically significant ethylenethiourea (ETU). For scientists and

researchers, these characteristics present considerable challenges in formulation, analysis,

and environmental risk assessment, necessitating careful handling, storage, and the use of

specialized analytical protocols to ensure data accuracy and reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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